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Introduction

Metalaxyl-M, the R-enantiomer of metalaxyl, is a systemic fungicide highly effective against
Oomycete pathogens, which are responsible for devastating plant diseases such as damping-
off and root rot caused by Pythium and Phytophthora, as well as downy mildews.[1][2][3] Its
systemic action allows it to be absorbed by the plant and translocated, protecting new growth.
[1][2] Metalaxyl-M functions by inhibiting ribosomal RNA synthesis within the target pathogens.
[1] These characteristics make it a valuable tool for researchers and scientists conducting
controlled greenhouse experiments to study plant-pathogen interactions and develop disease
management strategies.

This document provides detailed application notes and protocols for the preparation and use of
Metalaxyl-M formulations in a greenhouse research setting.

Data Presentation: Application Rates

The following tables summarize recommended application rates for Metalaxyl-M (also known
as Mefenoxam) for soil drench and foliar spray applications in greenhouse experiments. It is
crucial to note that optimal concentrations may vary depending on the plant species, pathogen,
and experimental conditions. Preliminary trials are recommended to determine the most
effective and non-phytotoxic application rate for your specific system.
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Table 1: Soil Drench Application Rates

Approximate

] Application Active L
Formulation . . Application Target
. Rate per 100 Ingredient (a.i.)
Concentration . Volume Pathogens
Gallons Concentration
(ppm)
Apply as a
drench to the soil ]
) Pythium spp.,
Mefenoxam 2 AQ surface, ensuring
) 0.12-0.98fl.oz. 2.1-17.2 ppm Phytophthora
(22.5% a.i.) thorough 1]
spp.
saturation of the PP
root zone.[4]
Apply as a Pythium spp.,
Mefenoxam 11l. oz. 17.5 ppm drench to the soil  Phytophthora
surface. spp.[6]
Phytophthora
Metalaxyl-M + 16+256 g to 200 ppm
100 ml per pot crown and root
Mancozeb 20+320 g (Metalaxyl-M)
rot[7]
Table 2: Foliar Spray Application Rates
Approximate
. Application Active
Formulation . . Target
. Rate per 100 Ingredient (a.i.) Notes
Concentration . Pathogens
Gallons Concentration
(%)
Downy Mildew, Spray foliage
Mefenoxam 2 AQ Y pray g
) 0.49-0.98 fl. oz. 0.004 - 0.008% Phytophthora thoroughly to the
(22.5% a.i.) .
spp.[4][5] point of runoff.
Ensure thorough
Metalaxyl-M Not specified 0.1% to 0.3% Oomycetes[1] coverage of

foliage.[1]
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Experimental Protocols
Preparation of Metalaxyl-M Stock Solution

For precise and repeatable experiments, preparing a concentrated stock solution is
recommended. The following protocol is for preparing a 10 mM stock solution.

Materials:

o Metalaxyl-M (analytical grade powder)
e Dimethyl sulfoxide (DMSO)

 Sterile, deionized water

o Calibrated analytical balance

¢ Volumetric flasks (various sizes)
 Sterile pipette tips

o Magnetic stirrer and stir bar

e Fume hood

Procedure:

o Calculate the required mass: The molecular weight of Metalaxyl-M is 279.33 g/mol . To
prepare a 10 mM stock solution, dissolve 2.7933 mg of Metalaxyl-M per 1 mL of solvent.

» Dissolution: In a fume hood, accurately weigh the desired amount of Metalaxyl-M powder.
Dissolve the powder in a small volume of DMSO.[8] Metalaxyl-M is highly soluble in DMSO.

[8]

 Dilution: Once fully dissolved, bring the solution to the final desired volume with sterile,
deionized water in a volumetric flask. For example, to make 100 mL of a 10 mM stock
solution, dissolve 279.33 mg of Metalaxyl-M in a small amount of DMSO, then add sterile
deionized water to a final volume of 100 mL.
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o Storage: Store the stock solution in a sterile, clearly labeled container at -20°C for up to one
month or -80°C for up to six months.[8][9] Avoid repeated freeze-thaw cycles by aliquoting

the stock solution into smaller volumes.[8][9]

Table 3: Stock Solution Preparation Examples

. . Mass of Metalaxyl-M for 10 Mass of Metalaxyl-M for
Desired Concentration

mL 100 mL
1mM 2.79 mg 27.93 mg
5 mM 13.97 mg 139.67 mg
10 mM 27.93 mg 279.33 mg

Protocol for Soil Drench Application

Objective: To apply a known concentration of Metalaxyl-M to the soil to control soil-borne
Oomycete pathogens.

Materials:

Prepared Metalaxyl-M working solution (diluted from stock)

Potted plants for treatment

Graduated cylinders or beakers

Watering can or beaker for application
Procedure:

o Prepare the working solution: Dilute the Metalaxyl-M stock solution to the desired final
concentration using sterile deionized water. For example, to prepare 1 L of a 50 uM working
solution from a 10 mM stock solution, add 5 mL of the stock solution to 995 mL of sterile
deionized water.

» Determine application volume: The volume of the drench solution should be sufficient to
moisten the entire soil volume in the pot without excessive leaching. This will depend on the
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pot size and soil moisture content. It is advisable to standardize the application volume
across all experimental units.

o Application: Slowly and evenly pour the prepared working solution onto the soil surface of
each pot.

o Control Group: Treat the control group with an equal volume of a mock solution (e.g., water
with the same concentration of DMSO as the treatment group).

o Post-application care: Maintain normal greenhouse conditions. Avoid overwatering, which
can lead to leaching of the fungicide.

Protocol for Foliar Spray Application

Objective: To apply Metalaxyl-M to the plant foliage to control foliar Oomycete pathogens like
downy mildew.

Materials:

Prepared Metalaxyl-M working solution (diluted from stock)

Spray bottle or a research-grade sprayer with a fine nozzle

Plants for treatment

(Optional) A non-ionic surfactant to improve leaf coverage
Procedure:

o Prepare the working solution: Dilute the Metalaxyl-M stock solution to the desired final
concentration. If using a surfactant, add it to the working solution according to the
manufacturer's recommendations.

o Application: In a designated spray area or fume hood, spray the foliage of the plants until the
leaves are thoroughly wet, but not to the point of excessive runoff. Ensure both the upper
and lower leaf surfaces are covered.
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e Control Group: Spray the control group with a mock solution (e.g., water with the same
concentration of DMSO and surfactant, if used, as the treatment group).

e Drying: Allow the foliage to dry completely before moving the plants back to the main
greenhouse area to prevent drift to non-target plants.

» Frequency: Repeat applications as needed based on the experimental design, typically at
14-21 day intervals.[10]

Safety Precautions

When handling and applying Metalaxyl-M, it is imperative to follow safety guidelines to
minimize exposure and environmental contamination.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, a lab coat or protective clothing, and eye protection (goggles or face shield).

[6]

» Ventilation: Prepare stock solutions and working solutions in a well-ventilated area or a fume
hood.[8]

» Handling: Avoid contact with skin and eyes.[8] Do not eat, drink, or smoke when handling the
product.[8]

» Disposal: Dispose of unused solutions and contaminated materials according to institutional
and local regulations for chemical waste.

» Restricted Entry Interval (REI): Observe the specified REI after application. For many
formulations, this is 48 hours.[5]

Visualizations
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Caption: Workflow for Metalaxyl-M Soil Drench Application.
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Caption: Workflow for Metalaxyl-M Foliar Spray Application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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